Cas no 143218-48-8 (Sodium 3-chloro-2-hydroxypropanesulphonate hemihydrate)

• Product Name: Sodium 3-chloro-2-hydroxypropanesulphonate hemihydrate
• CAS No: 143218-48-8
• MF: C₃H₈ClNaO₅S
• MW: 214.600390434265
• MDL: MFCD00149699
• CID: 64758
• PubChem ID: 24859502
• Update Time: 2025-06-07

Sodium 3-chloro-2-hydroxypropanesulphonate hemihydrate Chemical and Physical Properties

Names and Identifiers

• Sodium 3-chloro-2-hydroxypropanesulphonate hemihydrate
• 3-CHLORO-2-HYDROXYPROPANESULFONIC ACID SODIUM SALT HEMIHYDRATE
• 3-CHLORO-2-HYDROXYPROPANESULPHONIC ACID SODIUM SALT HEMIHYDRATE
• 3-CHLORO-2-HYDROXY-1-PROPANESULFONIC ACID, SODIUM SALT HYDRATE
• Chopsna3-Chloro-2-HydroxypropanesulfonicAcid,SodiumSalt
• Sodium-3-chloro-2-hydroxypropanesulfonatehemihydrate
• 3-CHLORO-2-HYDROXYPROPANESULFONIC ACID NA SALT
• 3-Chloro-2-hydroxy-1-propane sulfonic acid sodium salt hemihydrate
• Sodium 3-chloro-2-hydroxypropanesulfonate hemihydrate
• sodium,3-chloro-2-hydroxypropane-1-sulfonate,hydrate
• SCHEMBL4418329
• sodium;3-chloro-2-hydroxypropane-1-sulfonate;hydrate
• ZPFGAXXLEFTBEU-UHFFFAOYSA-M
• BP-31008
• sodium 3-chloro-2-hydroxypropanesulfonate hydrate
• Sodium 3-chloro-2-hydroxypropane-1-sulfonate--water (1/1/1)
• 3-Chloro-2-hydroxy-1-propanesulfonicacidsodiumsalt xhydrate
• 3-Chloro-2-hydroxy-1-propanesulfonic acid sodium salt hydrate
• starbld0009840
• 143218-48-8
• sodium 3-chloro-2-hydroxypropane-1-sulfonate hydrate
• DTXSID80635410
• CS-0446414
• 3-CHLORO-2-HYDROXYPROPANESULFONIC ACID SODIUM SALT hydrate
• E79388
• MFCD00149699
• FT-0615345
• AKOS015914443

• MDL： MFCD00149699
• Inchi： 1S/C3H7ClO4S.Na.H2O/c4-1-3(5)2-9(6,7)8;;/h3,5H,1-2H2,(H,6,7,8);;1H2/q;+1;/p-1
• InChI Key： ZPFGAXXLEFTBEU-UHFFFAOYSA-M
• SMILES： ClCC(CS(=O)(=O)[O-])O.[Na+].O
• BRN： 4164376

Computed Properties

• Exact Mass: 213.96800
• Monoisotopic Mass: 213.9678665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 162
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 86.8Ų

Experimental Properties

• Color/Form: White solid
• Density: Not available
• Melting Point: 256 °C (dec.) (lit.)
• Boiling Point: Not available
• Flash Point: Not available
• Water Partition Coefficient: Soluble in water.
• PSA: 95.04000
• LogP: 0.14780
• Solubility: Soluble in water

Sodium 3-chloro-2-hydroxypropanesulphonate hemihydrate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• TSCA：Yes
• Safety Term：S26-36
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic acids

Additional information on Sodium 3-chloro-2-hydroxypropanesulphonate hemihydrate

Sodium 3-chloro-2-hydroxypropanesulphonate hemihydrate (CAS No. 143218-48-8): A Comprehensive Overview

Sodium 3-chloro-2-hydroxypropanesulphonate hemihydrate, with the chemical formula NaC₃H₅ClO₄S·0.5H₂O, is a significant compound in the field of pharmaceuticals and specialty chemicals. This hemihydrate form of the sodium salt of 3-chloro-2-hydroxypropanesulфонic acid, identified by its CAS number 143218-48-8, has garnered attention due to its versatile applications and structural properties. The compound's unique combination of a sulphonate group and a chlorohydroxypropyl backbone makes it a valuable intermediate in various synthetic processes, particularly in drug development and industrial chemistry.

The Sodium 3-chloro-2-hydroxypropanesulphonate hemihydrate is characterized by its hemihydrate structure, which implies the presence of half a water molecule in its crystalline lattice. This structural feature influences its solubility, stability, and reactivity, making it an interesting subject for researchers exploring novel chemical applications. The presence of both chloro and hydroxyl functional groups on the propanesulfonate backbone enhances its reactivity, allowing it to participate in various organic transformations such as nucleophilic substitution reactions, etherification, and sulphonation processes.

In recent years, the pharmaceutical industry has shown increasing interest in sulphonate derivatives due to their biological activity and ability to act as bioisosteres in drug design. The Sodium 3-chloro-2-hydroxypropanesulphonate hemihydrate has been explored as a potential intermediate in the synthesis of active pharmaceutical ingredients (APIs) that exhibit antimicrobial, anti-inflammatory, and other therapeutic properties. Its structural motif is particularly relevant in the development of sulfonamide-based drugs, where the sulphonate group plays a crucial role in enhancing binding affinity to biological targets.

One of the most compelling aspects of Sodium 3-chloro-2-hydroxypropanesulphonate hemihydrate is its role in polymer chemistry. The compound's ability to act as a monomer or cross-linking agent has been utilized in the synthesis of advanced materials such as hydrogels and biodegradable polymers. These materials are finding applications in drug delivery systems, tissue engineering, and environmental remediation technologies. The hemihydrate form contributes to the material's flexibility and mechanical properties, making it suitable for diverse industrial applications.

The synthesis of Sodium 3-chloro-2-hydroxypropanesulphonate hemihydrate typically involves the reaction of chloropropene with sulfuric acid or oleum followed by neutralization with sodium hydroxide. The hemihydrate form is obtained by controlled crystallization under specific conditions that ensure optimal yield and purity. Advances in synthetic methodologies have enabled researchers to optimize these processes, leading to more efficient production methods that minimize waste and energy consumption.

In terms of industrial applications, the Sodium 3-chloro-2-hydroxypropanesulphonate hemihydrate serves as a key component in various formulations. For instance, it has been used as an additive in detergents and cleaning agents due to its surfactant properties and ability to enhance cleaning efficiency. Additionally, its compatibility with other chemicals makes it a valuable ingredient in cosmetic formulations, where it contributes to product stability and texture.

The environmental impact of using Sodium 3-chloro-2-hydroxypropanesulфонат hemihydratе has also been a subject of research. Studies have demonstrated its biodegradability under certain conditions, suggesting that it can be an environmentally friendly alternative to more persistent chemical compounds. However, further research is needed to fully understand its ecological footprint and long-term effects on ecosystems.

The latest research trends indicate that the demand for specialized chemicals like Sodium 3-chloro-2-hydroxypropanesulfonatе hemihydratе is expected to grow significantly over the next decade. This growth is driven by advancements in pharmaceuticals, materials science, and green chemistry. Innovations such as flow chemistry and continuous manufacturing processes are likely to play a crucial role in scaling up production while maintaining high standards of quality control.

In conclusion, the compound known as Sodium 3-chloro-2-hydroxypropanesulfonatе hemihydratе (CAS No. 143218-48-8) represents a fascinating intersection of chemistry and industry. Its unique properties make it indispensable in pharmaceutical synthesis, polymer production, and industrial formulations. As research continues to uncover new applications for this compound, its importance is likely to increase further.